Cas no 956765-08-5 (2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate)

• Product Name: 2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate
• CAS No: 956765-08-5
• MF: C₂₄H₂₉NO₄S
• MW: 427.556365728378
• CID: 4667569
• PubChem ID: 8408208
• Update Time: 2025-07-16

2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(methylsulfinyl)-, 2-[1-[2-(1-cyclohexen-1-yl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoethyl ester
• 2-{1-[2-(cyclohex-1-en-1-yl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate
• 2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate

• Inchi： 1S/C24H29NO4S/c1-17-15-21(18(2)25(17)14-13-19-9-5-4-6-10-19)22(26)16-29-24(27)20-11-7-8-12-23(20)30(3)28/h7-9,11-12,15H,4-6,10,13-14,16H2,1-3H3
• InChI Key： YFJCKAFNTAVHNP-UHFFFAOYSA-N
• SMILES： C(OCC(C1C=C(C)N(CCC2CCCCC=2)C=1C)=O)(=O)C1=CC=CC=C1S(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate

Introduction to 2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate (CAS No. 956765-08-5)

2-{1-2-(cyclohex-1-en-1-yl)ethyl-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl 2-methanesulfinylbenzoate, identified by its CAS number 956765-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrole core substituted with various functional groups. The presence of a cyclohexenyl moiety and a dimethylpyrrole structure contributes to its unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of this compound is highly relevant to the development of novel therapeutic agents. The pyrrole ring is a well-known pharmacophore in drug discovery, often found in biologically active molecules such as heme-binding proteins and antiviral agents. The incorporation of a dimethyl substitution at the 2-position of the pyrrole ring enhances its stability and reactivity, which can be exploited in synthetic pathways. Additionally, the methylene sulfoxide (methanesulfinyl) group attached to the benzoate moiety introduces polarity and potential hydrogen bonding capabilities, which are crucial for binding to biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The pyrrolidinone scaffold, derived from the pyrrole core in this compound, has been extensively studied for its potential applications in central nervous system (CNS) disorders, inflammation, and cancer. The structural motif of 2-{1-2-(cyclohexenyl)ethyl}-2,5-dimethylpyrrolidinone suggests that this compound may exhibit inhibitory effects on various enzymes and receptors involved in these diseases. Preliminary studies have hinted at its potential as an anti-inflammatory agent by modulating key signaling pathways.

The benzoate ester group in the molecule is another critical feature that influences its pharmacokinetic properties. Ester functionalities are frequently employed in drug design due to their ability to enhance solubility and bioavailability while also serving as handles for further derivatization. The combination of the methylene sulfoxide group with the benzoate ester creates a multifaceted structure that could interact with biological targets in multiple ways, potentially leading to synergistic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-{1-2-(cyclohexenyl)ethyl}-2,5-dimethylpyrrolidinone 2-methanesulfinylbenzoate with greater accuracy. Molecular docking studies have suggested that this compound may bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, its structural features align well with binding pockets of certain kinases involved in cancer pathways, indicating potential therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclohexenyl side chain requires careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the pyrrole core, while protecting group strategies are essential for managing reactivity during subsequent functionalization.

In terms of biological evaluation, the compound has been tested in various cell-based assays for its potential therapeutic effects. Initial results have shown promising activity against inflammatory markers, with reductions in pro-inflammatory cytokine production observed at submicromolar concentrations. These findings align with the growing interest in developing small molecule inhibitors targeting inflammatory cascades as a means to treat chronic diseases.

The role of sulfoxide groups in medicinal chemistry cannot be overstated. Sulfoxides are known for their ability to enhance binding affinity due to their polar nature and capacity for hydrogen bonding. In this context, the methylene sulfoxide moiety in 2-{1-(2-cyclohexenyl)ethyl}-2,5-dimethylpyrrolidinone 2-methanesulfinylbenzoate may contribute significantly to its interaction with biological targets by improving solubility and forming stable hydrogen bonds.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Investigating how it modulates signaling pathways at the molecular level will provide valuable insights into its therapeutic potential. Additionally, structural modifications aimed at enhancing potency and selectivity are warranted. By leveraging modern synthetic techniques and computational tools, researchers can optimize this molecule for clinical development.

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 956765-08-5 exemplifies how advances in synthetic chemistry can lead to novel therapeutic candidates with significant medical implications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these processes effectively.